Cas no 64835-48-9 (N-(4-Bromo-3,5-dimethylphenyl)acetamide)

• Product Name: N-(4-Bromo-3,5-dimethylphenyl)acetamide
• CAS No: 64835-48-9
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD03931824
• CID: 501223
• PubChem ID: 4246250
• Update Time: 2025-04-19

N-(4-Bromo-3,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-3,5-dimethylphenyl)acetamide
• Acetamide,N-(4-bromo-3,5-dimethylphenyl)-
• DTXSID20401176
• SCHEMBL850463
• 4-Bromo-3,5-dimethylacetanilide
• 64835-48-9
• CS-0116774
• BS-28992
• 4'-BROMO-3',5'-DIMETHYLACETANILIDE
• AKOS005133384
• SB77285
• N-ACETYL 4-BROMO-3,5-DIMETHYLANILINE
• N-(4-bromo-3,5-dimethyl-phenyl)-acetamide
• E89714
• HXXWQYBIQBWFDI-UHFFFAOYSA-N
• MFCD03931824
• STL368076
• 3,5-dimethyl-4-bromoacetanilide
• DB-371318
• N-ACETYL-4-BROMO-3,5-DIMETHYLANILINE

• MDL： MFCD03931824
• Inchi： 1S/C10H12BrNO/c1-6-4-9(12-8(3)13)5-7(2)10(6)11/h4-5H,1-3H3,(H,12,13)
• InChI Key： HXXWQYBIQBWFDI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C=C1C)NC(C)=O

Computed Properties

• Exact Mass: 241.01000
• Monoisotopic Mass: 241.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 261.0±35.0 °C at 760 mmHg
• Flash Point: 111.6±25.9 °C
• Refractive Index: 1.59
• PSA: 29.10000
• LogP: 3.09730
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-(4-Bromo-3,5-dimethylphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)